3-Hydroxy-2-iodo-4-methoxybenzaldehyde
Overview
Description
3-Hydroxy-2-iodo-4-methoxybenzaldehyde, also known as 2-Iodoisovanillin or 4-Formyl-2-hydroxy-3-iodoanisole, is a chemical compound with the empirical formula C8H7IO3 . It has a molecular weight of 278.04 .
Physical And Chemical Properties Analysis
3-Hydroxy-2-iodo-4-methoxybenzaldehyde is a solid with a melting point of 167-174 °C . It has a density of 1.909g/cm3 and a boiling point of 304.8ºC at 760 mmHg . The flash point is not applicable .Scientific Research Applications
Precursor for Anticancer Drugs
“3-Hydroxy-2-iodo-4-methoxybenzaldehyde” acts as a precursor for the stereoselective synthesis of the anticancer drug (Z)-combretastatin A-4 . This compound is known for its potential in cancer treatment.
Synthesis of Glycitein
This compound is also used in the synthesis of glycitein , a type of isoflavone found in soy and other legumes. Glycitein has been studied for its potential health benefits, including antioxidant properties and possible protective effects against certain types of cancer.
Preparation of Morphine
“3-Hydroxy-2-iodo-4-methoxybenzaldehyde” is used as an important raw material for the preparation of morphine , a potent opiate analgesic medication used to relieve severe pain.
Synthesis of Other Benzaldehyde Derivatives
This compound can be used in the synthesis of other benzaldehyde derivatives . These derivatives have a wide range of applications in the chemical industry, including the production of dyes, perfumes, and pharmaceuticals.
Research and Development
“3-Hydroxy-2-iodo-4-methoxybenzaldehyde” is used in various research and development processes in the life science industry . It’s a valuable compound for researchers studying new chemical reactions and developing new synthetic methods.
Safety and Hazards
Mechanism of Action
Target of Action
It is known that this compound is widely utilized in scientific research and serves as a valuable precursor for synthesizing various biologically active compounds .
Mode of Action
It’s known that similar compounds, such as 3-hydroxy-4-methoxybenzaldehyde, can undergo condensation reactions with other compounds to yield schiff bases . This suggests that 3-Hydroxy-2-iodo-4-methoxybenzaldehyde may interact with its targets through similar mechanisms.
Biochemical Pathways
It’s known that similar compounds can participate in condensation reactions, which are key steps in many biochemical pathways .
Pharmacokinetics
It’s known that the compound is a solid at room temperature , which could influence its bioavailability and pharmacokinetic properties.
Result of Action
It’s known that the compound is used as a precursor for synthesizing various biologically active compounds , suggesting that it may have significant effects at the molecular and cellular levels.
properties
IUPAC Name |
3-hydroxy-2-iodo-4-methoxybenzaldehyde |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H7IO3/c1-12-6-3-2-5(4-10)7(9)8(6)11/h2-4,11H,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KLXKKFGRNPBWGM-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C(=C(C=C1)C=O)I)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H7IO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30460613 |
Source
|
| Record name | 3-Hydroxy-2-iodo-4-methoxybenzaldehyde | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30460613 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
278.04 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-Hydroxy-2-iodo-4-methoxybenzaldehyde | |
CAS RN |
138490-94-5 |
Source
|
| Record name | 3-Hydroxy-2-iodo-4-methoxybenzaldehyde | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30460613 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 3-Hydroxy-2-iodo-4-methoxybenzaldehyde | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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